N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride

• IUPAC Name: N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride
• InChI: InChI=1S/C8H20N2O2S.ClH/c1-3-5-6-8(7-9)10-13(11,12)4-2;/h8,10H,3-7,9H2,1-2H3;1H
• InChI Key: GDHLZZVHRVAEDI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CN)NS(=O)(=O)CC.Cl
• Molecular Formula: C8H21ClN2O2S
• Molecular Weight: 244.78 g/mol

Description

N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride works by inhibiting the activity of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the conversion of carbon dioxide and water to bicarbonate and protons. By inhibiting carbonic anhydrase, this compound reduces the production of bicarbonate and protons, which can have various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of bicarbonate and protons, which can affect various physiological processes such as acid-base balance, respiration, and renal function. It has also been shown to have anti-tumor and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride has various advantages and limitations for lab experiments. One of the advantages is that it is a potent inhibitor of carbonic anhydrase, which makes it a useful tool for studying the role of carbonic anhydrase in various biological processes. However, one of the limitations is that it can have off-target effects, which can affect the interpretation of the results.

Future Directions

There are various future directions for the use of N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride in scientific research. One of the future directions is to study its role in the regulation of acid-base balance and renal function. Another future direction is to study its potential as an anti-tumor and anti-inflammatory agent. Additionally, further research is needed to understand its off-target effects and to develop more specific inhibitors of carbonic anhydrase.
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in scientific research due to its unique properties. It has been extensively used as a tool to study the role of sulfonamides in various biological processes and as an inhibitor of carbonic anhydrase. It has various biochemical and physiological effects, and its advantages and limitations for lab experiments should be carefully considered. There are various future directions for its use in scientific research, and further research is needed to fully understand its potential.

Synthesis Methods

N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride can be synthesized using various methods. One of the most common methods is the reaction between 2-chloroethanesulfonamide and 1-amino-2-hexanol in the presence of a base. The reaction yields N-(1-aminohexan-2-yl)ethanesulfonamide, which can be converted to the hydrochloride salt by reacting it with hydrochloric acid.

Scientific Research Applications

N-(1-aminohexan-2-yl)ethanesulfonamide;hydrochloride has been extensively used in scientific research due to its unique properties. It has been used as a tool to study the role of sulfonamides in various biological processes. It has also been used as an inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes.